4-{3-[(4-methoxyphenyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoic acid

• IUPAC Name: 4-[3-(4-methoxyanilino)-2,5-dioxopyrrolidin-1-yl]benzoic acid
• InChI: InChI=1S/C18H16N2O5/c1-25-14-8-4-12(5-9-14)19-15-10-16(21)20(17(15)22)13-6-2-11(3-7-13)18(23)24/h2-9,15,19H,10H2,1H3,(H,23,24)
• InChI Key: SJOTZTSNSIPWAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2CC(=O)N(C2=O)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3 g/mol

Description

4-{3-[(4-methoxyphenyl)amino]-2,5-dioxo-1-pyrrolidinyl}benzoic acid, commonly known as MPBD, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. MPBD belongs to the class of pyrrolidinylbenzoic acid derivatives and has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor properties.

Mechanism of Action

The exact mechanism of action of MPBD is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a key role in inflammation and pain. MPBD has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MPBD has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. MPBD has also been found to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPBD is its relatively simple synthesis method, which allows for the production of high purity MPBD in large quantities. MPBD has also been found to exhibit a wide range of biological activities, making it a versatile tool for researchers. However, one of the limitations of MPBD is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on MPBD. One area of interest is the development of new drugs based on the structure of MPBD. Researchers are also exploring the potential use of MPBD as a diagnostic tool for the detection of cancer. Additionally, there is ongoing research into the mechanism of action of MPBD and its potential applications in the treatment of other inflammatory conditions and diseases.

Synthesis Methods

The synthesis of MPBD involves the reaction of 4-carboxybenzaldehyde with 4-methoxyaniline in the presence of acetic anhydride and pyrrolidine. The resulting intermediate is then treated with chloroacetyl chloride and triethylamine to form the final product, MPBD. The synthesis method is relatively simple and has been optimized to yield high purity MPBD.

Scientific Research Applications

MPBD has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for the development of new drugs. MPBD has also been studied for its potential use as a diagnostic tool in the detection of cancer.